BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to the Reproducibility and
Variability of GSK215083 PET Measurements

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of the positron emission
tomography (PET) tracer [11C]GSK215083 with alternative imaging agents. Experimental data
on reproducibility and variability are presented to inform the selection of the most appropriate
tracer for research and clinical applications.

Overview of [11C]GSK215083

[11C]GSK215083 is a PET radioligand utilized for in vivo imaging of the serotonin 6 (5-HT6)
and serotonin 2A (5-HT2A) receptors in the brain. Its unique property lies in its dual-target
binding, with primary selectivity for 5-HT6 receptors in the striatum and 5-HT2A receptors in the
cortex. This characteristic allows for the simultaneous investigation of two key neurotransmitter
systems implicated in various neurological and psychiatric disorders.

Data on Reproducibility and Variability

The reliability of PET measurements is crucial for longitudinal studies, therapeutic monitoring,
and multi-center clinical trials. Key metrics for assessing this reliability are the test-retest
variability, often expressed as the absolute variability or percent difference, and the intraclass
correlation coefficient (ICC), which measures the consistency of measurements.

[11C]GSK215083 Test-Retest Variability
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Quantitative data on the test-retest reliability of [11C]GSK215083 binding potential (BPND) in
various brain regions are summarized below.

. . . Intraclass Correlation
Brain Region Absolute Variability (%)

Coefficient (ICC)
Caudate 10.3 0.77
Putamen 10.1 0.81
Ventral Striatum 15.6 0.58
Frontal Cortex 8.8 0.73
Temporal Cortex 10.5 0.74
Parietal Cortex 10.2 0.61
Occipital Cortex 12.2 0.57

Comparison with Alternative PET Tracers

The selection of a PET tracer often involves comparing its performance with other available
options for the same molecular target.

For the 5-HT6 receptor, a key alternative to [11C]GSK215083 is [11C]Lu AE92686.

L Intraclass
. . Absolute Variability .
Tracer Brain Region (%) Correlation
0
Coefficient (ICC)

[11C]GSK215083 Caudate 10.3 0.77

Putamen 10.1 0.81

[11C]Lu AE92686 Caudate 7.9 0.89

Putamen 6.7 0.90

For the 5-HT2A receptor, several alternative tracers are available, including [11C]CIMBI-36,
[18F]altanserin, and [11C]MDL 100,907.
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o Intraclass
. . Absolute Variability .
Tracer Brain Region (%) Correlation
0
Coefficient (ICC)
[11C]GSK215083 Frontal Cortex 8.8 0.73
Cingulate Cortex
[11C]CIMBI-36 Neocortex 6 0.94
Cingulate Cortex 5 0.95
[18F]altanserin Frontal Cortex 5.3 0.92
Cingulate Cortex 6.7 0.89
[11C]MDL 100,907 Frontal Cortex 5.4 0.90
Cingulate Cortex 6.2 0.88

Experimental Protocols

Detailed methodologies are essential for the replication and comparison of findings across
studies.

[11C]GSK215083 PET Imaging Protocol

A typical experimental workflow for a [L1C]GSK215083 PET study is as follows:

o Subject Preparation: Subjects are typically required to fast for a specified period before the
scan. A venous catheter is inserted for tracer injection, and in some protocols, an arterial line
is placed for blood sampling to measure the arterial input function.

e Tracer Administration: A bolus injection of [11C]GSK215083 is administered intravenously.

e PET Scan Acquisition: Dynamic PET scanning commences immediately after tracer injection
and typically lasts for 90-120 minutes.

e Image Reconstruction and Analysis: PET data are reconstructed, and time-activity curves are
generated for various brain regions of interest. The binding potential (BPND), a measure of
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receptor density, is then calculated using kinetic modeling, often with the cerebellum as a
reference region.

Subject Preparation
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 To cite this document: BenchChem. [A Comparative Guide to the Reproducibility and
Variability of GSK215083 PET Measurements]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15579285#reproducibility-and-variability-of-
gsk215083-pet-measurements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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